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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3,4-Diethylhexane, a branched alkane
used in various research and industrial applications. This document outlines its commercial
availability, key physicochemical properties, and standardized experimental protocols for its
analysis. The information is intended for professionals in research, particularly those in drug
development and chemical synthesis, who require a reliable source of this compound and
methods for its characterization.

Commercial Availability

3,4-Diethylhexane is available from several commercial chemical suppliers, ensuring a stable
supply for research and development purposes. The compound is typically sold in small
guantities, suitable for laboratory use, with purities generally exceeding 98%.

Table 1: Commercial Suppliers of 3,4-Diethylhexane
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Supplier Purity Available Quantities

Santa Cruz Biotechnology - Inquire

TCI America (via Fisher

S >99.0% (GC) 1mL
Scientific)
CymitQuimica (distributor for

>99.0% (GC) 1mL

TCI)
Molport - Inquire
Lab Pro Inc. Min. 99.0% (GC) 1mL
Tokyo Chemical Industry (TCI) >99.0% (GC) 1mL
CP Lab Safety min 98% 1mL

Physicochemical and Spectroscopic Data

A comprehensive understanding of the physical and chemical properties of 3,4-Diethylhexane
Is critical for its application in experimental settings. The following tables summarize key
quantitative data for this compound.

Table 2: General Physicochemical Properties of 3,4-Diethylhexane
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Property Value Source
CAS Number 19398-77-7 [1112]
Molecular Formula CioH22 [1][2]
Molecular Weight 142.29 g/mol [1]
Appearance Colorl.ess' to Almost colorless 3]
clear liquid
Density 0.75 g/cm?3 [3]
Boiling Point 162 °C [4]
Refractive Index 1.4190-1.4210 [3114]
Flash Point 85.8°C [4]
Table 3: Spectroscopic Data for 3,4-Diethylhexane
Spectroscopic Technique Key Data Points Source

1H NMR (CDCls)

o (ppm): 1.27,1.19, 1.15,
0.858

[1]

IR Spectroscopy

C-H stretch: 3000—-2850 cm™1;
C-H bend (scissoring): 1470-
1450 cm~1; C-H rock (methyl):
1370-1350 cm™?

[5]

Mass Spectrometry (EI)

Molecular lon (M*): m/z 142.
Fragmentation pattern typical

for branched alkanes.

[2][6]

Safety and Handling

3,4-Diethylhexane is a flammable liquid and vapor. It may be fatal if swallowed and enters

airways.[2] Appropriate personal protective equipment, including gloves, eye protection, and

flame-retardant clothing, should be worn when handling this chemical. It should be stored in a

well-ventilated place and kept cool.
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Table 4: GHS Hazard Information for 3,4-Diethylhexane

Hazard Class Pictogram Signal Word Hazard Statement

Flammable liquids H226: Flammable
& Danger o

(Category 3) liquid and vapor

H304: May be fatal if

Aspiration hazard
Y ECRT Danger swallowed and enters

(Category 1) )
airways

Experimental Protocols

The following are generalized experimental protocols for the analysis of 3,4-Diethylhexane.
These methods are standard for the characterization of alkanes and can be adapted for
specific research needs.

Gas Chromatography (GC) for Purity Assessment

Gas chromatography is a primary method for determining the purity of volatile organic
compounds like 3,4-Diethylhexane.

Objective: To separate and quantify the components of a sample to determine the purity of 3,4-
Diethylhexane.

Methodology:

 Instrument Setup: A gas chromatograph equipped with a flame ionization detector (FID) and
a non-polar capillary column (e.g., DB-5) is used.

o Sample Preparation: Prepare a dilute solution of the 3,4-Diethylhexane sample in a volatile
solvent such as hexane or ethanol.

« Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC inlet.

o Temperature Program: An initial oven temperature of 70°C is held for 1.5 minutes, followed
by a temperature ramp of 30°C/min to 100°C, which is then held for 0.5 minutes.[7]
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o Data Analysis: The retention time of the major peak is compared to a known standard of 3,4-
Diethylhexane. The purity is calculated based on the relative peak areas in the

chromatogram.

Infrared (IR) Spectroscopy for Functional Group
Identification

IR spectroscopy is used to identify the characteristic C-H bonds present in alkanes.

Objective: To confirm the presence of alkane functional groups in a sample of 3,4-

Diethylhexane.
Methodology:

o Sample Preparation: A thin film of the liquid sample is placed between two salt plates (e.g.,
NaCl or KBr).

o Data Acquisition: The sample is placed in the beam of an FTIR spectrometer, and the
spectrum is recorded, typically from 4000 to 400 cm~1.

o Spectral Interpretation: The resulting spectrum is analyzed for characteristic alkane
absorption bands. Key peaks to identify include:

o C-H stretching vibrations between 3000 and 2850 cm~1.[5]
o C-H bending (scissoring) vibrations for CHz groups around 1465 cm~1.[8]
o C-H symmetric bending vibrations for CHs groups around 1375 cm~1.[8]

Mass Spectrometry (MS) for Molecular Weight and
Structural Confirmation

Mass spectrometry provides information about the molecular weight and fragmentation pattern,
which aids in structural elucidation.

Objective: To determine the molecular weight and confirm the structure of 3,4-Diethylhexane

through its fragmentation pattern.
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Methodology:

 lonization: The sample is introduced into the mass spectrometer, where it is ionized, typically
by electron impact (El).

e Mass Analysis: The resulting molecular ion and fragment ions are separated based on their
mass-to-charge ratio (m/z).

» Detection: The abundance of each ion is measured, and a mass spectrum is generated.

o Data Interpretation: The spectrum is analyzed to identify the molecular ion peak (M*), which
corresponds to the molecular weight of the compound. For 3,4-Diethylhexane, this will be at
m/z 142. The fragmentation pattern, showing characteristic losses of alkyl groups, is also
analyzed to confirm the branched structure.[6] Branched alkanes tend to fragment at the
branching points due to the increased stability of the resulting carbocations.[6]

Visualizations

The following diagrams illustrate a typical experimental workflow for the identification and
characterization of a sample suspected to be 3,4-Diethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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